Cas no 1228569-07-0 ((S)-8-(Trifluoromethyl)chroman-4-amine)

• Product Name: (S)-8-(Trifluoromethyl)chroman-4-amine
• CAS No: 1228569-07-0
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD11035767
• CID: 1028107
• PubChem ID: 46911928
• Update Time: 2025-11-01

(S)-8-(Trifluoromethyl)chroman-4-amine Chemical and Physical Properties

Names and Identifiers

• (S)-8-(Trifluoromethyl)chroman-4-amine
• (4S)-8-(trifluoromethyl)-3,4-dihydro-2H-chromen-4-amine
• AM20020315
• Y12242
• (4S)-8-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-amine
• DTXSID90677285
• (S)-8-(Trifluoromethyl)chroman-4-ylamine
• 1228569-07-0
• MFCD11035767
• AKOS015854206
• DB-000770

• MDL： MFCD11035767
• Inchi： 1S/C10H10F3NO/c11-10(12,13)7-3-1-2-6-8(14)4-5-15-9(6)7/h1-3,8H,4-5,14H2/t8-/m0/s1
• InChI Key： SZKIIVYBHMLAKJ-QMMMGPOBSA-N
• SMILES： FC(C1=CC=CC2=C1OCC[C@@H]2N)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on (S)-8-(Trifluoromethyl)chroman-4-amine

Recent Advances in the Study of (S)-8-(Trifluoromethyl)chroman-4-amine (CAS: 1228569-07-0)

The compound (S)-8-(Trifluoromethyl)chroman-4-amine (CAS: 1228569-07-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its trifluoromethyl-substituted chroman scaffold, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery, particularly in central nervous system (CNS) disorders and metabolic diseases.

One of the most notable advancements in the synthesis of (S)-8-(Trifluoromethyl)chroman-4-amine involves asymmetric catalytic methods to achieve high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis route using chiral auxiliaries, yielding the target compound with >99% ee. This method addresses previous challenges in scalability and cost-effectiveness, making it more feasible for industrial applications. The trifluoromethyl group, known for its metabolic stability and lipophilicity, enhances the compound's bioavailability, a critical factor in drug development.

Pharmacological evaluations of (S)-8-(Trifluoromethyl)chroman-4-amine have revealed its potential as a modulator of serotonin and dopamine receptors. In vitro and in vivo studies conducted by researchers at the University of Cambridge (2024) indicate that this compound exhibits high affinity for 5-HT_2A and D₂ receptors, suggesting its utility in treating psychiatric disorders such as schizophrenia and depression. Moreover, its unique pharmacokinetic profile, including low cytochrome P450 inhibition, reduces the risk of drug-drug interactions, a common issue with CNS-targeted therapies.

In addition to its CNS applications, (S)-8-(Trifluoromethyl)chroman-4-amine has been explored as a scaffold for designing inhibitors of protein-protein interactions (PPIs). A recent Nature Communications paper (2024) highlighted its use in disrupting the interaction between p53 and MDM2, a promising strategy in oncology. The trifluoromethyl group's electron-withdrawing properties were found to enhance binding affinity by inducing conformational changes in the target protein, a finding that could revolutionize PPI-based drug design.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts, as outlined in a 2024 ACS Pharmacology & Translational Science review, are leveraging computational modeling and structure-activity relationship (SAR) studies to refine its therapeutic profile. The compound's CAS number (1228569-07-0) has become a focal point in patent filings, with several pharmaceutical companies pursuing proprietary derivatives for niche indications.

In conclusion, (S)-8-(Trifluoromethyl)chroman-4-amine represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its recent synthetic improvements, diverse biological activities, and potential in addressing unmet medical needs underscore its importance in chemical biology. Future research directions may include exploring its applications in neurodegenerative diseases and as a tool compound for studying neurotransmitter systems, further solidifying its role in advancing pharmaceutical sciences.